Tyt4ahv2R3
Overview
Description
The compound 5-ethyl-5-methyl-3-(1-methylethoxy)-4-(4-(methylsulfonyl)phenyl)-2(5H)-furanone , also known by its unique identifier Tyt4ahv2R3 , is a synthetic organic compound with a molecular formula of C17H22O5S . This compound is characterized by its furanone core structure, which is substituted with various functional groups, including an ethyl group, a methyl group, an isopropoxy group, and a methylsulfonylphenyl group .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-ethyl-5-methyl-3-(1-methylethoxy)-4-(4-(methylsulfonyl)phenyl)-2(5H)-furanone involves multiple steps. The initial step typically includes the formation of the furanone core, followed by the introduction of the substituents through various organic reactions. Common synthetic routes may involve:
Formation of the Furanone Core: This can be achieved through cyclization reactions involving suitable precursors.
Introduction of Substituents: The ethyl, methyl, isopropoxy, and methylsulfonylphenyl groups are introduced through substitution reactions, often using reagents such as alkyl halides and sulfonyl chlorides under appropriate conditions.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes:
Batch or Continuous Flow Reactors: To control reaction parameters such as temperature, pressure, and reaction time.
Purification Steps: Including crystallization, distillation, and chromatography to isolate the desired product.
Chemical Reactions Analysis
Types of Reactions
5-ethyl-5-methyl-3-(1-methylethoxy)-4-(4-(methylsulfonyl)phenyl)-2(5H)-furanone undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides or sulfonyl chlorides in the presence of a base or acid catalyst.
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes .
Scientific Research Applications
5-ethyl-5-methyl-3-(1-methylethoxy)-4-(4-(methylsulfonyl)phenyl)-2(5H)-furanone has diverse applications in scientific research, including:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its therapeutic potential in treating various diseases.
Industry: Utilized in the production of pharmaceuticals, agrochemicals, and specialty chemicals
Mechanism of Action
The mechanism of action of 5-ethyl-5-methyl-3-(1-methylethoxy)-4-(4-(methylsulfonyl)phenyl)-2(5H)-furanone involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:
Binding to Enzymes or Receptors: Modulating their activity and influencing cellular processes.
Pathway Modulation: Affecting signaling pathways and gene expression to produce desired biological effects
Comparison with Similar Compounds
Similar Compounds
- 5-ethyl-3-isopropoxy-5-methyl-4-(4-methylsulfonylphenyl)furan-2-one
- 2(5H)-furanone, 5-ethyl-5-methyl-3-(1-methylethoxy)-4-(4-(methylsulfonyl)phenyl)-
Uniqueness
5-ethyl-5-methyl-3-(1-methylethoxy)-4-(4-(methylsulfonyl)phenyl)-2(5H)-furanone is unique due to its specific substitution pattern and the presence of the methylsulfonylphenyl group, which imparts distinct chemical and biological properties compared to other similar compounds .
Properties
CAS No. |
256339-19-2 |
|---|---|
Molecular Formula |
C17H22O5S |
Molecular Weight |
338.4 g/mol |
IUPAC Name |
5-ethyl-5-methyl-4-(4-methylsulfonylphenyl)-3-propan-2-yloxyfuran-2-one |
InChI |
InChI=1S/C17H22O5S/c1-6-17(4)14(15(16(18)22-17)21-11(2)3)12-7-9-13(10-8-12)23(5,19)20/h7-11H,6H2,1-5H3 |
InChI Key |
FZYAFLPJDVKKQI-UHFFFAOYSA-N |
Canonical SMILES |
CCC1(C(=C(C(=O)O1)OC(C)C)C2=CC=C(C=C2)S(=O)(=O)C)C |
Origin of Product |
United States |
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